Cas no 2171845-48-8 (1-(2-hydroxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-hydroxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2171845-48-8
• MF: C₉H₁₆N₄O₃
• MW: 228.248341560364
• CID: 5846271
• PubChem ID: 165590901
• Update Time: 2025-06-08

1-(2-hydroxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
• 2171845-48-8
• EN300-1593765

• Inchi： 1S/C9H16N4O3/c1-9(2,15)5-13-6(4-16-3)7(8(10)14)11-12-13/h15H,4-5H2,1-3H3,(H2,10,14)
• InChI Key： FKZCMKPIDFDRNX-UHFFFAOYSA-N
• SMILES： OC(C)(C)CN1C(COC)=C(C(N)=O)N=N1

Computed Properties

• Exact Mass: 228.12224039g/mol
• Monoisotopic Mass: 228.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 103Ų

Additional information on 1-(2-hydroxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(2-hydroxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171845-48-8)

1-(2-hydroxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide, with the CAS number 2171845-48-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a hydroxy and methoxy substituent, make it a promising candidate for various pharmacological studies.

The chemical structure of 1-(2-hydroxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide is characterized by a central 1,2,3-triazole ring with a carboxamide group at the 4-position. The substitution at the 1-position with a 2-hydroxy-2-methylpropyl group and at the 5-position with a methoxymethyl group imparts specific properties that are crucial for its biological activity. These functional groups can influence the compound's solubility, stability, and interactions with biological targets.

Recent studies have highlighted the potential of 1-(2-hydroxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(2-hydroxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways. This dual functionality as an anti-inflammatory and antimicrobial agent makes it particularly interesting for applications in wound healing and infection control.

The pharmacokinetic profile of 1-(2-hydroxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide has been extensively studied to understand its behavior in biological systems. Research indicates that it has favorable absorption properties and good bioavailability when administered orally or topically. The compound is rapidly absorbed into the bloodstream and distributed to various tissues. Its metabolic stability is another advantageous feature, as it remains active for an extended period without undergoing rapid degradation.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-hydroxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with minimal side effects. These findings are encouraging and support further investigation in larger clinical trials.

The potential applications of 1-(2-hydroxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide extend beyond traditional pharmaceuticals. It has also been explored for use in cosmetics due to its anti-inflammatory and antimicrobial properties. Formulations containing this compound have shown promise in treating skin conditions such as acne and dermatitis. The ability to reduce inflammation and prevent bacterial growth makes it a valuable ingredient in skincare products.

In conclusion, 1-(2-hydroxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171845-48-8) is a multifunctional compound with significant potential in both medicinal and cosmetic applications. Its unique chemical structure confers specific biological activities that make it a promising candidate for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses.